Cas no 500536-16-3 (1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile)

• Product Name: 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• CAS No: 500536-16-3
• MF: C₇H₈N₄O₂
• MW: 180.16402053833
• CID: 5730754
• Update Time: 2025-06-20

1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• NSC59431
• 1-(dimethylamino)-2,4-dioxopyrimidine-5-carbonitrile
• AKOS021344356
• F2185-1667
• starbld0030156
• NSC-59431
• 1-(dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile
• 500536-16-3
• 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

• Inchi： 1S/C7H8N4O2/c1-10(2)11-4-5(3-8)6(12)9-7(11)13/h4H,1-2H3,(H,9,12,13)
• InChI Key： HOJFUAVZYZELIS-UHFFFAOYSA-N
• SMILES： O=C1NC(C(C#N)=CN1N(C)C)=O

Computed Properties

• Exact Mass: 180.06472551g/mol
• Monoisotopic Mass: 180.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 76.4Ų

Additional information on 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile

1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3): A Comprehensive Overview

1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines and is characterized by its unique structural features, which include a dimethylamino group and a cyano group. These functional groups contribute to its potential biological activities and make it an attractive candidate for various therapeutic applications.

The chemical structure of 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) can be represented as C₉H₁₀N₄O₂. The compound's molecular weight is approximately 206.19 g/mol. The presence of the dimethylamino group imparts basicity to the molecule, while the cyano group enhances its reactivity and stability. These properties make it suitable for use in a variety of chemical reactions and biological assays.

Recent studies have explored the potential of 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) in various therapeutic areas. One notable application is in the development of antiviral agents. Research has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes.

In addition to its antiviral properties, 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The selective cytotoxicity observed in cancer cells suggests that it may have a favorable therapeutic index for cancer treatment.

The pharmacokinetic properties of 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) have also been studied extensively. In vitro and in vivo experiments have shown that the compound has good solubility and permeability characteristics, which are essential for effective drug delivery. Furthermore, it exhibits low toxicity in animal models, making it a promising candidate for further clinical development.

The synthesis of 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) has been optimized using various synthetic routes. One common method involves the condensation of dimethylamine with a suitable precursor followed by cyclization and functional group modification. These synthetic strategies have been refined to improve yield and purity, making large-scale production feasible for industrial applications.

In conclusion, 1-(Dimethylamino)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carbonitrile (CAS No. 500536-16-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive target for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.